Cas no 1804239-91-5 (Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate)

• Product Name: Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate
• CAS No: 1804239-91-5
• MF: C₁₃H₁₃ClF₂O₃
• MW: 290.690330266953
• CID: 4957671
• Update Time: 2025-05-27

Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate

• Inchi： 1S/C13H13ClF2O3/c1-2-19-13(18)11-6-9(12(15)16)4-3-8(11)5-10(17)7-14/h3-4,6,12H,2,5,7H2,1H3
• InChI Key： MXEZNGGOBGTUEC-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(F)F)=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate

Comprehensive Overview of Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate (CAS No. 1804239-91-5)

Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate (CAS No. 1804239-91-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its unique difluoromethyl and chloro-2-oxopropyl functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The molecular structure of Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate combines a benzoate core with strategically positioned substituents, enhancing its reactivity and selectivity. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their ability to improve metabolic stability and bioavailability in drug candidates. This has led to a surge in interest from the pharmaceutical sector, where fluorinated analogs are often sought after for their enhanced efficacy.

In recent years, the demand for fluorinated compounds has risen sharply, driven by their applications in medicinal chemistry and crop protection. Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate aligns with this trend, offering a promising scaffold for the development of next-generation therapeutics and agrochemicals. Its chloro-2-oxopropyl moiety further contributes to its reactivity, enabling diverse chemical transformations such as nucleophilic substitutions and condensation reactions.

From an industrial perspective, the synthesis of Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate involves multi-step processes that require precise control over reaction conditions. Optimizing yield and purity is critical, given the compound's role as a high-value intermediate. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are routinely employed to characterize its structure and ensure batch consistency.

Environmental and regulatory considerations also play a pivotal role in the utilization of Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate. As sustainability becomes a key focus across industries, researchers are investigating greener synthetic routes and biodegradable derivatives. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining performance standards.

In summary, Ethyl 2-(3-chloro-2-oxopropyl)-5-(difluoromethyl)benzoate (CAS No. 1804239-91-5) represents a cutting-edge compound with broad applicability in life sciences and material innovation. Its unique structural features and functional groups position it as a cornerstone for future advancements in targeted drug delivery, agrochemical formulations, and beyond. As scientific inquiry continues to evolve, this compound is poised to play an increasingly prominent role in addressing contemporary challenges in chemistry and biology.